Cas no 1806403-36-0 (4-Amino-2-methoxyphenylhydrazine)

• Product name: 4-Amino-2-methoxyphenylhydrazine
• CAS No: 1806403-36-0
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 4934999

4-Amino-2-methoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-methoxyphenylhydrazine

• Inchi： 1S/C7H11N3O/c1-11-7-4-5(8)2-3-6(7)10-9/h2-4,10H,8-9H2,1H3
• InChI Key： LYCXSVSSPJUMHL-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1NN)N

Computed Properties

• Exact Mass: 153.09
• Monoisotopic Mass: 153.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.3

Additional information on 4-Amino-2-methoxyphenylhydrazine

4-Amino-2-methoxyphenylhydrazine: A Comprehensive Overview

The compound with CAS No. 1806403-36-0, commonly referred to as 4-Amino-2-methoxyphenylhydrazine, is a significant chemical entity in the field of organic synthesis and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The 4-Amino-2-methoxyphenylhydrazine molecule consists of a phenyl ring substituted with an amino group at the para position and a methoxy group at the ortho position, coupled with a hydrazine moiety. This combination of functional groups imparts versatile reactivity, making it a valuable building block in chemical research.

Recent studies have highlighted the role of 4-Amino-2-methoxyphenylhydrazine in the synthesis of bioactive compounds. Researchers have employed this compound as a key intermediate in the development of novel anti-cancer agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 4-Amino-2-methoxyphenylhydrazine exhibit potent inhibitory activity against specific kinases involved in tumor progression. This finding underscores its potential as a lead compound for therapeutic interventions.

In addition to its pharmacological applications, 4-Amino-2-methoxyphenylhydrazine has been explored in the realm of material science. A 2023 paper in *Advanced Materials* reported its use as a precursor in the synthesis of conducting polymers. The compound's ability to form stable conjugated systems makes it an attractive candidate for applications in organic electronics, such as flexible displays and sensors.

The synthesis of 4-Amino-2-methoxyphenylhydrazine typically involves multi-step reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, researchers have successfully utilized palladium-catalyzed coupling reactions to construct the desired molecule with high yields and excellent purity.

From an analytical standpoint, 4-Amino-2-methoxyphenylhydrazine has been utilized as a reagent in various spectroscopic techniques. Its ability to form characteristic complexes with metal ions has made it useful in trace metal analysis. A 2023 study published in *Analytical Chemistry* demonstrated its application in detecting trace amounts of heavy metals in environmental samples, highlighting its utility in analytical chemistry.

In conclusion, 4-Amino-2-methoxyphenylhydrazine (CAS No. 1806403-36-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its role as an intermediate in drug discovery, its contribution to material science innovations, and its utility in analytical techniques underscore its importance in contemporary chemical research. As ongoing studies continue to uncover new facets of this compound's potential, it is poised to play an increasingly significant role in advancing scientific and technological frontiers.